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Compound of Interest

Compound Name: 2,4-Dimethyl-3-nitropyridine

Cat. No.: B091083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,4-
Dimethyl-3-nitropyridine, a key intermediate in various synthetic applications. The following
sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry
(MS) data, along with the experimental protocols for data acquisition.

Core Spectroscopic Data

The structural elucidation of 2,4-Dimethyl-3-nitropyridine is supported by a combination of
spectroscopic techniques. The data presented here has been compiled from various sources
and represents typical values obtained for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.

Table 1: *H NMR Spectral Data of 2,4-Dimethyl-3-nitropyridine
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
8.35 d, J=4.9 Hz 1H H-6
7.05 d, J=4.9 Hz 1H H-5
2.58 s 3H C(4)-CHs
2.52 s 3H C(2)-CHs

Table 2: 13C NMR Spectral Data of 2,4-Dimethyl-3-nitropyridine

Chemical Shift (8) ppm Assighment
158.8 C-2

152.1 C-6

149.3 C-4

133.0 C-3

121.8 C-5

23.8 C(4)-CHs
18.9 C(2)-CHs

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum
of 2,4-Dimethyl-3-nitropyridine shows characteristic absorption bands for the nitro group and

the aromatic pyridine ring.

Table 3: IR Absorption Bands of 2,4-Dimethyl-3-nitropyridine
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Wavenumber (cm~?) Intensity Assignment
1525 Strong Asymmetric NOz2 stretch
1350 Strong Symmetric NO:2 stretch
C=C and C=N stretching
1595, 1450 Medium o
(pyridine ring)
2920-3000 Medium C-H stretching (methyl groups)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. The molecular formula of 2,4-Dimethyl-3-nitropyridine is CzHsN202, with a
molecular weight of 152.15 g/mol .[1]

Table 4: Mass Spectrometry Data of 2,4-Dimethyl-3-nitropyridine

mlz Relative Intensity (%) Assignment

152 100 [M]* (Molecular lon)
135 Major [M-OH]*

106 Major [M-NOz]*

8 Major [CsHaN]*

Experimental Protocols

The following are general protocols for the acquisition of spectroscopic data for 2,4-Dimethyl-
3-nitropyridine. Specific parameters may vary depending on the instrumentation used.

NMR Spectroscopy

A sample of 2,4-Dimethyl-3-nitropyridine (5-10 mg) is dissolved in approximately 0.7 mL of a
deuterated solvent, typically chloroform-d (CDCIs), in a 5 mm NMR tube. The tH NMR
spectrum is recorded on a 400 MHz or higher field spectrometer. Chemical shifts are reported
in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00
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ppm). For the 13C NMR spectrum, a higher concentration of the sample (20-50 mg) may be
required, and the spectrum is typically recorded on the same instrument at a corresponding
frequency (e.g., 100 MHz for a 400 MHz spectrometer).

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For
a solid sample, a small amount of 2,4-Dimethyl-3-nitropyridine is finely ground with
potassium bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be
recorded from a thin film of the compound deposited on a salt plate (e.g., NaCl or KBr) from a
volatile solvent. The spectrum is typically recorded in the range of 4000-400 cm~1.

Mass Spectrometry (MS)

Mass spectra are typically acquired using a mass spectrometer with an electron ionization (El)
source. A dilute solution of 2,4-Dimethyl-3-nitropyridine in a volatile organic solvent (e.qg.,
methanol or dichloromethane) is introduced into the instrument. For El, a standard electron
energy of 70 eV is used. The mass analyzer separates the resulting ions based on their mass-
to-charge ratio (m/z).

Data Interpretation and Visualization

The combined spectroscopic data provides a comprehensive structural confirmation of 2,4-
Dimethyl-3-nitropyridine. The workflow for this analysis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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